Cas no 6380-03-6 (4-methyl-N-(3-methylphenyl)benzenesulfonamide)

• Product Name: 4-methyl-N-(3-methylphenyl)benzenesulfonamide
• CAS No: 6380-03-6
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 960879
• PubChem ID: 201604
• Update Time: 2025-11-06

4-methyl-N-(3-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(3-methylphenyl)benzenesulfonamide
• 4-Methyl-N-m-tolyl-benzenesulfonamide; benzenesulfonamide, 4-methyl-N-(3-methylphenyl)-
• 2-12-00-00473 (Beilstein Handbook Reference)
• 4-Methyl-N-(m-tolyl)benzenesulfonamide
• BRN 2697533
• SCHEMBL3701951
• 4-methyl-N-(3-methylphenyl)benzene-1-sulfonamide
• STK023554
• p-Toluenesulfono-m-toluidide
• Oprea1_229002
• Benzenesulfonamide, 4-methyl-N-(3-methylphenyl)-
• 6380-03-6
• DTXSID80213252
• OQNOKDDGYDARBG-UHFFFAOYSA-N
• Oprea1_328097
• G68343
• HMS1679H13
• AKOS000728036
• Z45620326
• DTXCID80135743

• Inchi： 1S/C14H15NO2S/c1-11-6-8-14(9-7-11)18(16,17)15-13-5-3-4-12(2)10-13/h3-10,15H,1-2H3
• InChI Key： OQNOKDDGYDARBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 261.08245
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Additional information on 4-methyl-N-(3-methylphenyl)benzenesulfonamide

Recent Advances in the Study of 4-methyl-N-(3-methylphenyl)benzenesulfonamide (CAS: 6380-03-6)

4-methyl-N-(3-methylphenyl)benzenesulfonamide (CAS: 6380-03-6) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique chemical structure, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 4-methyl-N-(3-methylphenyl)benzenesulfonamide to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and green chemistry approaches, to improve the yield and purity of the compound. These efforts have led to the development of more efficient and environmentally friendly synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In addition to synthetic improvements, the pharmacological properties of 4-methyl-N-(3-methylphenyl)benzenesulfonamide have been extensively investigated. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising anti-inflammatory and analgesic activities. Mechanistic studies have revealed that it acts by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase-2 (COX-2), making it a potential candidate for the development of novel anti-inflammatory drugs. Furthermore, its low toxicity profile, as demonstrated in acute and subchronic toxicity studies, underscores its potential for therapeutic use.

Another area of interest is the potential application of 4-methyl-N-(3-methylphenyl)benzenesulfonamide in oncology. Recent findings indicate that this compound may possess antiproliferative effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. Researchers are currently exploring its mechanism of action, with preliminary data suggesting that it may induce apoptosis and inhibit angiogenesis. These findings open new avenues for the development of targeted cancer therapies, although further studies are needed to validate these effects in more complex biological systems.

Despite the promising results, challenges remain in the development of 4-methyl-N-(3-methylphenyl)benzenesulfonamide as a therapeutic agent. Issues such as solubility, stability, and pharmacokinetic properties need to be addressed to ensure its efficacy and safety in clinical settings. Researchers are actively working on formulating this compound into suitable drug delivery systems, such as nanoparticles and liposomes, to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to accelerate the translation of these findings from the laboratory to the clinic.

In conclusion, 4-methyl-N-(3-methylphenyl)benzenesulfonamide (CAS: 6380-03-6) represents a promising compound with diverse pharmacological applications. Its anti-inflammatory, analgesic, and potential anticancer properties make it a valuable candidate for further research and development. Continued efforts to optimize its synthesis, elucidate its mechanisms of action, and improve its drug-like properties will be critical in harnessing its full therapeutic potential. This compound exemplifies the intersection of chemistry and biology in drug discovery, highlighting the importance of interdisciplinary research in advancing pharmaceutical sciences.